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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Tetramethylammonium triiodide are paramount. This

guide provides crucial, immediate safety and logistical information, including operational and

disposal plans, to ensure laboratory safety and regulatory compliance. Adherence to these

procedures is vital for personal safety and proper chemical management.

Hazard Identification:

Tetramethylammonium triiodide is a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2][3] It is harmful if swallowed, in contact with

skin, or if inhaled.[1][2] The toxicological properties of this material have not been fully

investigated.[4] It is also light-sensitive and hygroscopic, meaning it absorbs moisture from the

air.[4][5]

Personal Protective Equipment (PPE)
Engineering controls should be the primary method of minimizing exposure. This includes

working in a well-ventilated area, preferably within a chemical fume hood, and ensuring that

eyewash stations and safety showers are readily accessible.[1][4] The following table

summarizes the necessary personal protective equipment when handling

Tetramethylammonium triiodide.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses/Goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166 and should

include side-shields.[1][4]

Skin Protection Gloves

Appropriate protective gloves

must be worn. Inspect gloves

before use and use proper

removal techniques.[1][5]

Protective Clothing

An impervious lab coat or other

appropriate protective clothing

should be worn to prevent skin

exposure.[1][4]

Respiratory Protection Dust Mask/Respirator

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator should be

used. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Follow OSHA

respirator regulations in 29

CFR 1910.134 or European

Standard EN 149.[1][4][5]

Operational Plan: Step-by-Step Handling Procedures
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Confirm that the work area, preferably a chemical fume hood, is clean and operational.

Locate the nearest eyewash station and safety shower.[1][4]

Handling:

Avoid all personal contact, including the inhalation of dust.[1][2]
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Minimize dust generation and accumulation during handling.[1][4]

Use with adequate ventilation.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[4][5]

Keep the container tightly closed to protect from moisture and light.[4][5]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][4]

Decontaminate all equipment and the work area after use.

Disposal Plan: Step-by-Step Procedures
All waste, including unused Tetramethylammonium triiodide, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.[1][6]

Waste Collection:

Collect all waste in a suitable, closed, and properly labeled container.[1][5]

Accidental Release Management:

Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: For dry spills, carefully sweep or vacuum up the material, avoiding dust

generation, and place it into a suitable disposal container.[1][2]

Decontamination: Wash the spill area with large amounts of water, and prevent runoff from

entering drains.[1]
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Final Disposal:

Dispose of the hazardous waste through a licensed and approved disposal company.[6]

Do not empty into drains or the environment.[5][6]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Tetramethylammonium triiodide.
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Workflow for Safe Handling and Disposal of Tetramethylammonium Triiodide
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Caption: Standard workflow for safe handling and disposal of Tetramethylammonium
triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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